![molecular formula C9H18N2O2 B6226533 tert-butyl N-[(2-aminocyclopropyl)methyl]carbamate CAS No. 1889233-26-4](/img/no-structure.png)
tert-butyl N-[(2-aminocyclopropyl)methyl]carbamate
Overview
Description
Tert-Butyl N-[(2-aminocyclopropyl)methyl]carbamate, also known as tert-Butylcarbamic acid 2-aminocyclopropylmethyl ester, is a synthetic compound that has been studied for its potential applications in scientific research. It is a derivative of carbamic acid and is used as a reagent in organic synthesis.
Mechanism of Action
Tert-Butyl N-[(2-aminocyclopropyl)methyl]carbamate acts as a nucleophile in the reaction with 2-aminocyclopropylmethyl bromide. The reaction proceeds through a SN2 mechanism, where the tert-butylcarbamate acts as the nucleophile, attacking the electrophilic carbon of the bromide and displacing it.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-Butyl N-[(2-aminocyclopropyl)methyl]carbamate have not been studied in detail. However, it has been suggested that the compound may have potential applications in the treatment of certain diseases, due to its ability to act as a reagent in organic synthesis.
Advantages and Limitations for Lab Experiments
Tert-Butyl N-[(2-aminocyclopropyl)methyl]carbamate has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and its reaction is relatively fast and easy to control. Additionally, it is a relatively stable compound, and its reaction does not produce any toxic byproducts. However, it is important to note that the compound is highly toxic and should be handled with caution.
Future Directions
Tert-Butyl N-[(2-aminocyclopropyl)methyl]carbamate has potential applications in the development of novel drugs and pharmaceuticals. Further research is needed to explore the compound’s potential applications in the treatment of various diseases. Additionally, further research could be conducted to explore the compound’s potential to act as a catalyst in organic synthesis. Additionally, further research could be conducted to explore the compound’s potential to act as a reagent in the synthesis of organometallic compounds. Finally, further research could be conducted to explore the compound’s potential to act as a reagent in the preparation of polycyclic amines.
Synthesis Methods
Tert-Butyl N-[(2-aminocyclopropyl)methyl]carbamate is synthesized by the reaction of tert-butylcarbamate and 2-aminocyclopropylmethyl bromide. This reaction is carried out in an inert atmosphere using a solvent such as dichloromethane, and the product is isolated by column chromatography.
Scientific Research Applications
Tert-Butyl N-[(2-aminocyclopropyl)methyl]carbamate has been used in a variety of scientific research applications, including the synthesis of cyclopropylmethyl amines, the preparation of polycyclic amines, and the synthesis of cyclopropylmethyl esters. It has also been used as a reagent in the synthesis of organometallic compounds and in the preparation of polycyclic amines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(2-aminocyclopropyl)methyl]carbamate involves the reaction of tert-butyl carbamate with 2-aminocyclopropanemethanol in the presence of a coupling reagent such as EDCI or DCC. The resulting intermediate is then treated with a base such as sodium hydroxide to yield the final product.", "Starting Materials": [ "tert-butyl carbamate", "2-aminocyclopropanemethanol", "coupling reagent (e.g. EDCI or DCC)", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate and 2-aminocyclopropanemethanol in a suitable solvent such as dichloromethane or DMF.", "Step 2: Add a coupling reagent such as EDCI or DCC to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding a suitable acid such as hydrochloric acid or acetic acid.", "Step 4: Extract the product with a suitable solvent such as ethyl acetate or diethyl ether.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.", "Step 6: Dissolve the resulting intermediate in a suitable solvent such as methanol or ethanol.", "Step 7: Add a base such as sodium hydroxide to the reaction mixture and stir at room temperature for several hours.", "Step 8: Quench the reaction by adding a suitable acid such as hydrochloric acid or acetic acid.", "Step 9: Extract the product with a suitable solvent such as ethyl acetate or diethyl ether.", "Step 10: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield tert-butyl N-[(2-aminocyclopropyl)methyl]carbamate." ] } | |
CAS RN |
1889233-26-4 |
Product Name |
tert-butyl N-[(2-aminocyclopropyl)methyl]carbamate |
Molecular Formula |
C9H18N2O2 |
Molecular Weight |
186.3 |
Purity |
95 |
Origin of Product |
United States |
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